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(3aR,4S,9bS)-9-chloro-6-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid (3aR,4S,9bS)-9-chloro-6-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 956189-13-2
VCID: VC21097104
InChI: InChI=1S/C14H14ClNO3/c1-19-10-6-5-9(15)11-7-3-2-4-8(7)12(14(17)18)16-13(10)11/h2-3,5-8,12,16H,4H2,1H3,(H,17,18)/t7-,8+,12-/m0/s1
SMILES: COC1=C2C(=C(C=C1)Cl)C3C=CCC3C(N2)C(=O)O
Molecular Formula: C14H14ClNO3
Molecular Weight: 279.72 g/mol

(3aR,4S,9bS)-9-chloro-6-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

CAS No.: 956189-13-2

Cat. No.: VC21097104

Molecular Formula: C14H14ClNO3

Molecular Weight: 279.72 g/mol

* For research use only. Not for human or veterinary use.

(3aR,4S,9bS)-9-chloro-6-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid - 956189-13-2

Specification

CAS No. 956189-13-2
Molecular Formula C14H14ClNO3
Molecular Weight 279.72 g/mol
IUPAC Name (3aR,4S,9bS)-9-chloro-6-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
Standard InChI InChI=1S/C14H14ClNO3/c1-19-10-6-5-9(15)11-7-3-2-4-8(7)12(14(17)18)16-13(10)11/h2-3,5-8,12,16H,4H2,1H3,(H,17,18)/t7-,8+,12-/m0/s1
Standard InChI Key GFAATJGDWAOIDJ-SXMVTHIZSA-N
Isomeric SMILES COC1=C2C(=C(C=C1)Cl)[C@H]3C=CC[C@H]3[C@H](N2)C(=O)O
SMILES COC1=C2C(=C(C=C1)Cl)C3C=CCC3C(N2)C(=O)O
Canonical SMILES COC1=C2C(=C(C=C1)Cl)C3C=CCC3C(N2)C(=O)O

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